Cas no 861383-73-5 (5-Bromo-4-chloro-2-methylpyrimidine)

• Product Name: 5-Bromo-4-chloro-2-methylpyrimidine
• CAS No: 861383-73-5
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD11046966
• CID: 1029896
• PubChem ID: 24903811
• Update Time: 2025-10-28

5-Bromo-4-chloro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-methylpyrimidine
• 4-CHLORO-5-BROMO-2-METHYLPYRIMIDINE
• TXPSNWJFOBWSCB-UHFFFAOYSA-N
• 3458AC
• SB15715
• ST24044485
• 5-Bromo-4-chloro-2-methylpyrimidine (ACI)
• P11032
• SCHEMBL13202779
• EN300-107347
• Z1269223907
• AKOS015152415
• SY114637
• DTXSID00647974
• DB-076563
• MFCD11046966
• CS-W007080
• AS-50759
• F2147-1299
• 861383-73-5

• MDL： MFCD11046966
• Inchi： 1S/C5H4BrClN2/c1-3-8-2-4(6)5(7)9-3/h2H,1H3
• InChI Key： TXPSNWJFOBWSCB-UHFFFAOYSA-N
• SMILES： ClC1C(Br)=CN=C(C)N=1

Computed Properties

• Exact Mass: 205.92464g/mol
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-4-chloro-2-methylpyrimidine

Comprehensive Overview of 5-Bromo-4-chloro-2-methylpyrimidine (CAS No. 861383-73-5)

5-Bromo-4-chloro-2-methylpyrimidine (CAS No. 861383-73-5) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents, serves as a versatile building block in organic synthesis. Its molecular structure, featuring a methyl group at the 2-position, enhances its reactivity, making it a valuable intermediate for developing novel drug candidates and crop protection agents.

The growing demand for heterocyclic compounds in drug discovery has propelled interest in 5-Bromo-4-chloro-2-methylpyrimidine. Researchers are particularly intrigued by its potential applications in kinase inhibitor development, a hotspot in oncology research. Kinase inhibitors, such as those targeting EGFR or BRAF mutations, often incorporate pyrimidine scaffolds due to their ability to modulate enzymatic activity. This compound’s halogenated properties further enable precise structural modifications, aligning with the trend of fragment-based drug design (FBDD).

In agrochemicals, 5-Bromo-4-chloro-2-methylpyrimidine is explored for its role in synthesizing herbicides and fungicides. The pyrimidine core is a common motif in systemic pesticides, offering modes of action that disrupt pathogen metabolism. With the global push toward sustainable agriculture, this compound’s efficiency at low concentrations aligns with the industry’s focus on reducing environmental impact. Searches for “eco-friendly agrochemical intermediates” often highlight such halogenated pyrimidines.

From a synthetic chemistry perspective, the compound’s C-Br and C-Cl bonds are pivotal for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are central to constructing complex molecules, a recurring theme in medicinal chemistry forums. Laboratories frequently query “pyrimidine coupling partners” or “halogenated heterocycles for Pd-catalysis,” underscoring this compound’s relevance.

Quality control of 5-Bromo-4-chloro-2-methylpyrimidine is critical, with analytical techniques like HPLC and NMR ensuring purity. The compound’s stability under inert conditions is frequently discussed in chemical storage guidelines, addressing common user concerns about shelf life. Suppliers emphasizing “high-purity pyrimidine derivatives” often cite CAS No. 861383-73-5 as a benchmark for reliability.

Innovations in flow chemistry have further amplified the utility of this compound. Continuous manufacturing processes reduce waste and improve yield, resonating with the green chemistry movement. Queries like “scalable pyrimidine synthesis” reflect industry demand for efficient production methods.

In summary, 5-Bromo-4-chloro-2-methylpyrimidine (CAS No. 861383-73-5) is a multifaceted intermediate with applications spanning drug discovery, agrochemicals, and catalysis. Its structural features and reactivity profile position it at the forefront of modern synthetic chemistry, addressing key challenges in R&D and industrial production.